Cas no 1878054-11-5 (N-methyl-2-[(thietan-3-yl)amino]acetamide)

• Product Name: N-methyl-2-[(thietan-3-yl)amino]acetamide
• CAS No: 1878054-11-5
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 5192128
• Update Time: 2026-03-05

N-methyl-2-[(thietan-3-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• CID 130635402
• Acetamide, N-methyl-2-(3-thietanylamino)-
• N-methyl-2-[(thietan-3-yl)amino]acetamide

• Inchi： 1S/C6H12N2OS/c1-7-6(9)2-8-5-3-10-4-5/h5,8H,2-4H2,1H3,(H,7,9)
• InChI Key： QGISBZCWLADCIY-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CNC1CSC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 369.0±37.0 °C(Predicted)
• pka: 15?+-.0.46(Predicted)

Additional information on N-methyl-2-[(thietan-3-yl)amino]acetamide

N-methyl-2-[(thietan-3-yl)amino]acetamide (CAS No. 1878054-11-5): A Comprehensive Overview

N-methyl-2-[(thietan-3-yl)amino]acetamide (CAS No. 1878054-11-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its thietane ring and acetamide functional groups, offers a versatile platform for chemical modifications and biological interactions. Researchers and industry professionals are increasingly exploring its properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-methyl-2-[(thietan-3-yl)amino]acetamide includes a thietane moiety, which is a four-membered sulfur-containing heterocycle. This structural element is known for its conformational rigidity and potential bioactivity, making it a valuable scaffold in medicinal chemistry. The presence of the N-methylacetamide group further enhances the compound's solubility and reactivity, enabling its use in diverse synthetic pathways. As a result, this compound is often discussed in the context of drug discovery and pharmaceutical research.

One of the key reasons for the growing interest in N-methyl-2-[(thietan-3-yl)amino]acetamide is its potential role in addressing contemporary challenges in healthcare and biotechnology. For instance, researchers are investigating its applicability in the development of novel therapeutic agents, particularly those targeting neurological disorders and metabolic diseases. The compound's ability to interact with biological systems at the molecular level makes it a promising candidate for further exploration. Additionally, its synthetic versatility allows for the creation of derivatives with tailored properties, catering to specific research or industrial needs.

In the realm of material science, N-methyl-2-[(thietan-3-yl)amino]acetamide has shown promise as a building block for advanced polymers and functional materials. Its unique combination of sulfur and nitrogen atoms contributes to the thermal stability and mechanical strength of resulting materials, which are highly sought after in industries such as electronics and coatings. This aligns with the current trend of developing sustainable and high-performance materials to meet the demands of modern technology.

The synthesis of N-methyl-2-[(thietan-3-yl)amino]acetamide typically involves multi-step organic reactions, including the formation of the thietane ring and subsequent functionalization with the acetamide group. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for various applications. Detailed protocols and analytical data are often shared in scientific literature, providing valuable insights for those working with this compound.

From a commercial perspective, the demand for N-methyl-2-[(thietan-3-yl)amino]acetamide is steadily increasing, driven by its potential in pharmaceuticals, agrochemicals, and specialty chemicals. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of research institutions and industrial clients. Its relatively niche status also presents opportunities for innovation and differentiation in the competitive chemical market.

Safety and handling of N-methyl-2-[(thietan-3-yl)amino]acetamide are critical considerations for laboratory and industrial settings. While the compound is not classified as hazardous under standard regulations, proper storage and handling procedures should be followed to ensure stability and prevent degradation. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and adequate ventilation.

Looking ahead, the future of N-methyl-2-[(thietan-3-yl)amino]acetamide appears promising, with ongoing research uncovering new applications and derivatives. Its compatibility with emerging technologies, such as green chemistry and computational modeling, further enhances its appeal. As scientists continue to explore its potential, this compound is likely to play a pivotal role in advancing both scientific knowledge and industrial innovation.

In conclusion, N-methyl-2-[(thietan-3-yl)amino]acetamide (CAS No. 1878054-11-5) represents a fascinating intersection of chemistry, biology, and materials science. Its unique properties and versatile applications make it a valuable asset in research and industry. Whether you are a chemist, biologist, or materials scientist, understanding this compound's potential can open doors to new opportunities and discoveries. Stay tuned for further developments as the scientific community continues to unlock its full potential.